![molecular formula C27H18ClF3N2O2 B6161513 4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole CAS No. 2413896-62-3](/img/no-structure.png)
4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole
Overview
Description
4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole is a useful research compound. Its molecular formula is C27H18ClF3N2O2 and its molecular weight is 494.9. The purity is usually 95.
BenchChem offers high-quality 4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 4-(4-chlorophenyl)-5-methyl-2-(5-bromofuran-2-yl)-1H-imidazole, and the second intermediate is 5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-boronic acid. These intermediates are then coupled using a palladium-catalyzed cross-coupling reaction to form the final product.", "Starting Materials": [ "4-chloroaniline", "methyl isobutyrylacetate", "sodium hydride", "2-bromo-5-methylfuran", "4-(trifluoromethyl)phenol", "boronic acid", "palladium catalyst" ], "Reaction": [ "Step 1: Synthesis of 4-(4-chlorophenyl)-5-methyl-2-(5-bromofuran-2-yl)-1H-imidazole", "a. React 4-chloroaniline with methyl isobutyrylacetate and sodium hydride to form 4-(4-chlorophenyl)-5-methyl-1H-imidazole-2-carboxylic acid.", "b. Convert the carboxylic acid to the corresponding acid chloride using thionyl chloride.", "c. React the acid chloride with 2-bromo-5-methylfuran to form 4-(4-chlorophenyl)-5-methyl-2-(5-bromofuran-2-yl)-1H-imidazole.", "Step 2: Synthesis of 5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-boronic acid", "a. React 4-(trifluoromethyl)phenol with boronic acid and a palladium catalyst to form 4-(trifluoromethyl)phenylboronic acid.", "b. React the boronic acid with furan-2-bromide to form 5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-boronic acid.", "Step 3: Coupling of intermediates to form final product", "a. React 4-(4-chlorophenyl)-5-methyl-2-(5-bromofuran-2-yl)-1H-imidazole with 5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-boronic acid using a palladium-catalyzed cross-coupling reaction to form the final product '4-(4-chlorophenyl)-5-methyl-2-(5-{4-[4-(trifluoromethyl)phenoxy]phenyl}furan-2-yl)-1H-imidazole'." ] } | |
CAS RN |
2413896-62-3 |
Molecular Formula |
C27H18ClF3N2O2 |
Molecular Weight |
494.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
